Cas no 2034316-22-6 (4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine)

• Product Name: 4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine
• CAS No: 2034316-22-6
• MF: C₁₉H₂₁F₂N₃O₂S
• MW: 393.450750112534
• CID: 5334398
• Update Time: 2025-08-05

4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• (2-((difluoromethyl)thio)phenyl)(3-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)methanone
• [2-(difluoromethylsulfanyl)phenyl]-[3-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]methanone
• 4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine

• Inchi： 1S/C19H21F2N3O2S/c1-12-10-17(23-13(2)22-12)26-14-6-5-9-24(11-14)18(25)15-7-3-4-8-16(15)27-19(20)21/h3-4,7-8,10,14,19H,5-6,9,11H2,1-2H3
• InChI Key： CWEDBAUGXKUYKO-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1C(N1CCCC(C1)OC1C=C(C)N=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• XLogP3: 4.5
• Topological Polar Surface Area: 80.6

Additional information on 4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine

4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine: A Comprehensive Overview

The compound 4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine, identified by the CAS number 2034316-22-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The structure of this molecule is characterized by a pyrimidine ring substituted with two methyl groups at positions 2 and 6, as well as a hydroxypiperidinyl group at position 4.

The piperidine ring in this compound is further substituted with a benzoyl group at position 1, which itself bears a difluoromethyl sulfanyl group at position 2. This substitution pattern introduces a range of electronic and steric effects that influence the compound's physical and chemical properties. The presence of the difluoromethyl sulfanyl group (CF₂S-) is particularly noteworthy, as it contributes to the molecule's stability and reactivity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The pyrimidine core is known to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The substitution pattern in this compound further enhances its bioavailability and target specificity, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, condensations, and oxidations. The key step involves the coupling of the piperidine derivative with the pyrimidine ring under appropriate conditions to form the final product. The use of modern catalytic techniques has significantly improved the yield and purity of this reaction.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Researchers have employed molecular modeling techniques to investigate its interaction with various biological targets, such as enzymes and receptors. These studies have provided valuable insights into its binding affinity and selectivity, which are critical factors in drug discovery.

From an environmental perspective, the synthesis and application of this compound must adhere to strict safety and sustainability standards. The use of fluorinated groups, such as CF₂S-, raises concerns about their persistence in the environment and potential bioaccumulation. However, ongoing research aims to develop more eco-friendly alternatives without compromising the compound's desired properties.

In conclusion, 4-[(1-{2-[(difluoromethyl)sulfanyl]benzoyl}piperidin-3-yl)oxy]-2,6-dimethylpyrimidine represents a cutting-edge advancement in organic chemistry with diverse applications across multiple fields. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in drug development and materials science.